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Compound of Interest

Compound Name: Lithium tetrahydroborate

An In-depth Technical Guide to Lithium
Tetrahydroborate

This guide provides a comprehensive overview of lithium tetrahydroborate, a versatile
reducing agent with significant applications in organic synthesis and as a potential hydrogen
storage material. This document is intended for researchers, scientists, and professionals in
drug development and materials science.

Chemical Identity and Structure

Lithium tetrahydroborate, also known as lithium borohydride, is an inorganic compound with
the chemical formula LiBHa4.[1][2][3] Its Chemical Abstracts Service (CAS) number is 16949-15-
8.[1][3][4][5]

The chemical structure consists of a lithium cation (Li*) ionically bonded to a tetrahydroborate
anion ([BHa4]7).[4][6] The tetrahydroborate anion possesses a tetrahedral geometry with a
central boron atom covalently bonded to four hydrogen atoms.[6][7] At ambient conditions,
lithium tetrahydroborate exists as a white orthorhombic crystalline solid.[1][2][7]

Physicochemical Properties

Lithium tetrahydroborate is a white, crystalline powder that is highly sensitive to moisture.[3]
[4] It is more soluble in ethers than its more common counterpart, sodium borohydride, and is a
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stronger, yet more selective, reducing agent than lithium aluminum hydride.[1] A summary of its

key quantitative properties is presented in the table below.

Property Value References
Molar Mass 21.784 g/mol [1]
Appearance White solid [1][4]
Density 0.666 g/cm?3 [1]

Melting Point 268 °C (541 K) [1]

Boiling Point Decomposes at 380 °C (653 o

K)

Solubility in Ether

2.5 g/100 mL

[1]

Crystal Structure

Orthorhombic

[1](7]

Heat Capacity (C)

82.6 J/(mol-K)

[1]

Standard Molar Entropy
(S©29)

75.7 J/(mol-K)

[1]

Standard Enthalpy of
Formation (AfHG )

-198.83 kJ/mol

[1]

Synthesis of Lithium Tetrahydroborate

Lithium tetrahydroborate can be synthesized through several routes. Two common

laboratory-scale methods are detailed below.

A prevalent method for the preparation of lithium tetrahydroborate involves a metathesis

reaction between sodium borohydride (NaBH4) and a lithium halide, such as lithium bromide
(LiBr) or lithium chloride (LiCl).[1][8]

Experimental Protocol:

o Reactant Preparation: Equimolar amounts of finely ground sodium borohydride and lithium

bromide are weighed in an inert atmosphere (e.g., a glovebox) to prevent exposure to
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moisture.

» Ball Milling: The reactants are transferred to a ball mill. The mixture is milled for a specified
duration, which facilitates the solid-state reaction.

o Reaction: The mechanical energy from ball milling drives the reaction: NaBHa + LiBr —
LiBH4 + NaBr.[9]

o Extraction: The resulting mixture contains lithium tetrahydroborate and sodium bromide.
Lithium tetrahydroborate is selectively extracted from the solid mixture using a suitable
solvent in which it is soluble, such as diethyl ether or tetrahydrofuran (THF).[1]

e |solation: The solution is then filtered to remove the insoluble sodium bromide. The solvent is
subsequently removed from the filtrate under reduced pressure to yield solid lithium
tetrahydroborate.

An alternative synthesis route involves the reaction of lithium hydride (LiH) with boron trifluoride
(BFs3), typically as its etherate complex (BF3-OEt2).[1][9]

Experimental Protocol:

o Reaction Setup: A suspension of lithium hydride in a dry, ethereal solvent (e.g., diethyl ether)
is prepared in a reaction vessel under an inert atmosphere.

» Addition of Boron Trifluoride: Boron trifluoride etherate is added dropwise to the stirred
suspension of lithium hydride at a controlled temperature.

o Reaction: The reaction proceeds according to the following stoichiometry: 4 LiH + BF3 -
LiBH4 + 3 LiF.[1][9]

o Workup: The reaction mixture contains the soluble product, lithium tetrahydroborate, and
the insoluble byproduct, lithium fluoride (LiF).

o |solation: The mixture is filtered to remove the lithium fluoride. The ethereal solution of
lithium tetrahydroborate can be used directly or the solvent can be evaporated to obtain
the solid product.
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Synthesis Pathways of Lithium Tetrahydroborate
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Common laboratory synthesis routes for lithium tetrahydroborate.

Applications in Research and Development

Lithium tetrahydroborate is a valuable reagent with diverse applications in chemical research
and development.

o Selective Reducing Agent: In organic synthesis, it is employed as a reducing agent for a
variety of functional groups.[1] It is particularly effective for the reduction of esters to primary
alcohols, a transformation for which sodium borohydride is generally ineffective.[1][6] It can
also reduce aldehydes, ketones, and in some cases, amides and nitriles.[1] The enhanced
reactivity compared to sodium borohydride is attributed to the polarizing effect of the lithium
cation on the carbonyl substrate.[1]

» Hydrogen Storage: With a high hydrogen content by weight (18.5 wt%), lithium
tetrahydroborate is a promising material for solid-state hydrogen storage.[2] Research is
ongoing to overcome the challenges associated with the high temperatures required for
hydrogen release and the reversibility of the process.[10]
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o Fuel Cell Technology: Due to its ability to release hydrogen upon reaction with water, it has
been investigated for use in hydrogen generation systems for fuel cells.[1][3]

Safety and Handling

Lithium tetrahydroborate is a hazardous chemical that requires careful handling.

o Flammability and Reactivity: It is a flammable solid that reacts violently with water and
moisture, releasing flammable hydrogen gas, which may ignite spontaneously.[2][9][11] It
should be handled in a dry, inert atmosphere.[3]

o Health Hazards: It is corrosive and can cause severe burns to the skin, eyes, and respiratory
tract.[11][12][13] Ingestion can be toxic.[13]

o Personal Protective Equipment (PPE): Appropriate PPE, including safety goggles, chemical-
resistant gloves, and a lab coat, must be worn when handling this compound.[3][11] Work
should be conducted in a well-ventilated fume hood.[12]

o Storage: It should be stored in a tightly sealed container under an inert atmosphere, away
from sources of ignition and moisture.[3][12]
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General Workflow for Ester Reduction using LiBH4
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
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Phone: (601) 213-4426

Email: info@benchchem.com
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